2-((1-((5-Chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine

• IUPAC Name: 2-[1-(5-chloro-2-methylphenyl)sulfonylpyrrolidin-3-yl]oxy-6-methylpyridine
• InChI: InChI=1S/C17H19ClN2O3S/c1-12-6-7-14(18)10-16(12)24(21,22)20-9-8-15(11-20)23-17-5-3-4-13(2)19-17/h3-7,10,15H,8-9,11H2,1-2H3
• InChI Key: QIXPIUWSZSLQAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCC(C2)OC3=CC=CC(=N3)C
• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol

Description

2-((1-((5-Chloro-2-methylphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. This compound has been extensively studied for its potential use in treating various psychiatric disorders, including schizophrenia and attention deficit hyperactivity disorder (ADHD).

Scientific Research Applications

Crystal Structure and Molecular Interactions

One study focused on the crystal structure and molecular interactions of a related compound, demonstrating the potential for detailed structural analysis in drug design and development. The analysis revealed specific angular and molecular interactions, highlighting the compound's potential in the synthesis of complex salts for pharmaceutical applications (Jasinski et al., 2010).

Chemical Synthesis and Modification

Another area of application is in the synthesis and chemical modification of pyridine derivatives. Techniques have been developed to elaborate 2-aminopyridines with a variety of polar substituents by displacing a methylsulfinyl group, demonstrating the versatility of pyridine derivatives in chemical synthesis (Teague, 2008).

Polymorphism and Pharmaceutical Activity

Research on polymorphism in pharmaceutical active sulfapyridine derivatives, such as N-(6-methylpyridin-2-yl)mesitylenesulfonamide, reveals insights into the solvent-dependent crystal forms. This research is crucial for understanding the physical and chemical properties of drug compounds, which can affect their bioavailability and efficacy (Pan & Englert, 2013).

Coordination Chemistry and Luminescence

A study on the synthesis and coordination chemistry of 2,6-bis(pyrazolyl)pyridines and related ligands explores the application of these compounds in luminescent lanthanide complexes for biological sensing. Such research demonstrates the compound's potential in developing new materials for sensing and imaging applications (Halcrow, 2005).